Cas no 2228680-90-6 (tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate
• CAS No: 2228680-90-6
• MF: C₁₁H₂₂F₂N₂O₂
• MW: 252.301390171051
• CID: 5818224
• PubChem ID: 165757872
• Update Time: 2025-06-12

tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate
• EN300-1872866
• 2228680-90-6

• Inchi： 1S/C11H22F2N2O2/c1-7(2)8(11(12,13)6-14)15-9(16)17-10(3,4)5/h7-8H,6,14H2,1-5H3,(H,15,16)
• InChI Key： IWAFGVVDBXLFDJ-UHFFFAOYSA-N
• SMILES： FC(CN)(C(C(C)C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 252.16493427g/mol
• Monoisotopic Mass: 252.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate

Research Brief on tert-Butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate (CAS: 2228680-90-6)

The compound tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate (CAS: 2228680-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent literature highlights the importance of this compound as a key intermediate in the synthesis of novel protease inhibitors. The presence of the difluoro and tert-butyl carbamate moieties in its structure makes it a valuable building block for the development of bioactive molecules. Studies have demonstrated its utility in the preparation of peptidomimetics, which are crucial for targeting enzymes involved in various pathological conditions, including viral infections and cancer.

One of the most notable findings is the compound's role in the synthesis of inhibitors targeting the SARS-CoV-2 main protease (Mpro). Researchers have utilized tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate as a precursor to develop potent inhibitors that disrupt viral replication. The difluoroalkyl group in the compound enhances the binding affinity to the protease active site, thereby improving inhibitory efficacy.

In addition to its antiviral potential, this compound has also been explored in the context of oncology. Recent studies have shown that derivatives of tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate exhibit promising activity against certain cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer, such as the PI3K/AKT/mTOR pathway.

The synthesis of tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate has been optimized in recent years to improve yield and purity. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. Furthermore, green chemistry approaches have been employed to reduce the environmental impact of its synthesis.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as stability, bioavailability, and toxicity need to be addressed in future studies. However, the growing body of research underscores the potential of tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate as a versatile scaffold in medicinal chemistry.

In conclusion, tert-butyl N-(1-amino-2,2-difluoro-4-methylpentan-3-yl)carbamate (CAS: 2228680-90-6) represents a promising candidate for the development of novel therapeutics. Its unique structural features and demonstrated biological activities make it a valuable tool in the fight against infectious diseases and cancer. Continued research and innovation in this area are expected to yield further breakthroughs in the near future.